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Compound of Interest

Compound Name: 5-Butyl-2-ethylphenol

Cat. No.: B15441941 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Butyl-2-ethylphenol could not be located

through publicly available resources. The following information is based on general best

practices for the disposal of phenolic compounds and should not be considered a substitute for

a substance-specific SDS. Researchers, scientists, and drug development professionals must

obtain and adhere to the SDS provided by the manufacturer or supplier for 5-Butyl-2-
ethylphenol to ensure safe handling and disposal.

Immediate Safety and Logistical Information
Phenolic compounds are generally toxic and corrosive, requiring careful handling and disposal

to protect both personnel and the environment. Improper disposal can lead to contamination of

water and soil.[1] All personnel handling 5-Butyl-2-ethylphenol should be thoroughly familiar

with the potential hazards and have access to appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2] Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[3][4]

Step-by-Step Disposal Protocol for Phenolic
Compounds
The following is a generalized procedure for the disposal of phenolic chemical waste. This

should be adapted to comply with your institution's specific hazardous waste management

program and local regulations.
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Waste Identification and Segregation:

5-Butyl-2-ethylphenol waste should be classified as hazardous chemical waste.

Do not mix phenolic waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office. Incompatible materials can

cause dangerous chemical reactions.

Solid waste contaminated with 5-Butyl-2-ethylphenol (e.g., gloves, absorbent pads,

pipette tips) should be collected separately from liquid waste.[2][3]

Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for collecting liquid

waste. Shatter-proof bottles are recommended.[2]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("5-Butyl-2-ethylphenol"), concentration (if in solution), and the date accumulation

started.

Keep the waste container securely closed except when adding waste.[3]

Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

The storage area should be away from general traffic, drains, and sources of ignition.

Ensure secondary containment is in place to capture any potential leaks or spills.

Arranging for Disposal:

Contact your institution's EHS or hazardous waste management department to schedule a

pickup. Do not attempt to dispose of the chemical waste through regular trash or down the

drain.[3][5]

Provide the EHS department with accurate information about the waste composition.
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Spill Management:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

For small spills, if you are trained and have the appropriate spill kit, you can clean it up by

using an absorbent material like sand or vermiculite.[1][6]

Place the absorbed material in a sealed container, label it as hazardous waste, and

arrange for its disposal.

For large spills, evacuate the area and contact your institution's emergency response

team.

Quantitative Data for a Structurally Similar
Compound
To provide a frame of reference for the potential hazards, the following table summarizes key

data for 2-Ethylphenol, a structurally related compound. This information is for illustrative

purposes only and may not accurately reflect the properties of 5-Butyl-2-ethylphenol.

Property Value for 2-Ethylphenol

GHS Hazard Statements

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H314 (Causes severe skin

burns and eye damage), H315 (Causes skin

irritation), H318 (Causes serious eye damage)

[7][8]

UN Number 3145 (for Ethylphenols)

Flash Point 77.78 °C (172.00 °F)[9]

NFPA 704 Diamond Health: 3, Flammability: 2, Instability: 0

Experimental Protocols
Detailed experimental protocols involving the use of 5-Butyl-2-ethylphenol should include a

dedicated section on waste management. This section should outline the specific steps for
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collecting and segregating waste generated during the experiment, in accordance with the

general procedures described above and the specific requirements of the SDS.

Logical Flow for Laboratory Waste Disposal
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemicals.
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General Laboratory Chemical Disposal Workflow

Start: Chemical Waste Generated

Identify Chemical and Consult SDS

Is the waste hazardous?

Dispose of as non-hazardous waste (e.g., drain, regular trash) per institutional guidelines

No

Segregate Waste by Hazard Class (e.g., flammable, corrosive, reactive, toxic)

Yes

End: Waste Removed

Select Appropriate, Labeled, and Closed Waste Container

Store in Designated Satellite Accumulation Area with Secondary Containment

Arrange for Pickup by Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: General workflow for the disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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